Cas no 118856-08-9 (Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester)

Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester structure
118856-08-9 structure
Product Name:Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester
CAS No:118856-08-9
MF:C15H20O4
MW:264.316905021667
CID:1211110
Update Time:2024-08-05

Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-(1-oxobutoxy)-, ethyl ester
    • 3-ethoxy-3-oxo-1-phenylpropyl butyrate
    • Benzenepropanoic acid, β-(1-oxobutoxy)-, ethyl ester
    • Inchi: 1S/C15H20O4/c1-3-8-14(16)19-13(11-15(17)18-4-2)12-9-6-5-7-10-12/h5-7,9-10,13H,3-4,8,11H2,1-2H3
    • InChI Key: HVWVSFXJJMRNBQ-UHFFFAOYSA-N
    • SMILES: C1(C(OC(=O)CCC)CC(OCC)=O)=CC=CC=C1

Computed Properties

  • Exact Mass: 264.13600

Experimental Properties

  • Density: 1.076±0.06 g/cm3(Predicted)
  • Boiling Point: 303.7±22.0 °C(Predicted)
  • PSA: 52.60000
  • LogP: 3.02420
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